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Abstract

Dibutyl sulphoxide (DBSO) is an organosulfur compound with the chemical formula
(C4aH9)2S0. While it has applications in various chemical syntheses, a comprehensive
understanding of its environmental impact and degradation pathways is markedly deficient in
publicly available scientific literature. This technical guide synthesizes the limited existing data
on DBSO, addresses significant data gaps by providing read-across information from
analogous compounds, and outlines the standardized experimental protocols required to
robustly assess its environmental fate and ecotoxicity. This document is intended for
researchers, scientists, and drug development professionals who may utilize DBSO and require
a thorough understanding of its environmental profile.

Introduction

Dibutyl sulphoxide (CAS No: 2168-93-6) is a member of the sulfoxide family of organic
compounds. Its physicochemical properties, particularly its polarity and solvent capabilities,
make it a compound of interest in chemical research and development. However, the
introduction of any chemical into wider use necessitates a thorough evaluation of its potential
environmental consequences. At present, there is a significant lack of empirical data
concerning the ecotoxicity, biodegradability, and environmental persistence of DBSO. Safety
Data Sheets (SDS) for DBSO often state that it contains "no substances known to be
hazardous to the environment or not degradable in waste water treatment plants,” yet
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concurrently report "no information available” for crucial endpoints such as persistence,
degradability, and bioaccumulation potential[1].

This guide aims to:

Present the known physicochemical and toxicological properties of Dibutyl sulphoxide.
e Summarize the critical data gaps in its environmental profile.

e Provide a comparative analysis using data from the structurally similar compound, Dimethyl
sulfoxide (DMSOQ), and the related compound, Dibutyl sulphide.

» Detall the standard experimental protocols necessary to determine the environmental impact
and degradation of DBSO.

o Propose the use of in silico methods, such as Quantitative Structure-Activity Relationship
(QSAR) models, for preliminary risk assessment.

Physicochemical Properties and Mammalian
Toxicity
A summary of the known properties of Dibutyl sulphoxide is presented in Table 1. Limited

toxicological data is available, with an acute intraperitoneal LD50 of 378 mg/kg in rats,
indicating moderate acute toxicity in mammals via this route of exposure[2][3].
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Property Value Reference
Chemical Formula CsH1s0S [2]
Molecular Weight 162.30 g/mol [2]
CAS Number 2168-93-6 [1]

White to pale yellow
Appearance ] ] [2]
hygroscopic solid

Melting Point 31-34 °C [1]
Boiling Point 249-251 °C [1]
Density 0.832 g/mL at 25 °C

Flash Point 121 °C (closed cup) [1]
Acute Mammalian Toxicity LD30 (Rat, Intraperitoneal) = [21[3]

378 mg/kg

Environmental Fate and Ecotoxicity: A Data Gap
Analysis

A thorough review of scientific literature reveals a significant absence of empirical data on the
environmental fate and ecotoxicity of Dibutyl sulphoxide. To provide context and a basis for
preliminary assessment, a read-across approach is employed, utilizing data from Dimethyl
sulfoxide (DMSO), the most well-studied sulfoxide, and Dibutyl sulphide, which shares the butyl
chains and sulfur atom (in a different oxidation state).

Read-Across from Dimethyl Sulfoxide (DMSO)

DMSO is a widely used solvent and is generally considered to have low ecotoxicity. However,
studies have shown that it can induce metabolic and behavioral changes in aquatic organisms,
even at low concentrations[4][5]. Table 2 summarizes the ecotoxicological data for DMSO.
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. . Test Guideline /
Endpoint Organism Value (mgI/L)

Reference
o ) Danio rerio (Zebra
Acute Toxicity (Fish) fish) LC50 > 25,000 OECD 203[6]
is
Acute Toxicity Daphnia magna
EC50 = 24,600 OECD 202[6]
(Invertebrate) (Water flea)

In terms of degradation, DMSO is readily biodegradable. However, its degradation can lead to
the formation of metabolites like dimethyl sulfide and dimethyl sulfone[7]. The oxidation of
DMSO by advanced oxidation processes can yield methanesulfinate, methanesulfonate,
formaldehyde, and formic acid[8].

Insights from Dibutyl Sulphide

While not a sulfoxide, Dibutyl sulphide provides insight into the potential toxicity of the butyl-
sulfur structure. The Safety Data Sheet for Dibutyl sulphide explicitly states that it is "Toxic to
aquatic life"[9]. This suggests that the presence of butyl groups attached to a sulfur atom may
be a source of aquatic toxicity, a concern that should be investigated for DBSO.

Recommended Experimental Protocols for
Environmental Assessment

To address the identified data gaps, a suite of standardized tests should be conducted. The
following sections detail the recommended experimental protocols based on OECD guidelines.

Biodegradability Testing

The "readily biodegradable" status of DBSO should be assessed using one of the OECD 301
series tests. The OECD 301B (CO: Evolution Test) is a suitable method.

Experimental Protocol: OECD 301B - CO:z Evolution Test

o Test System: A defined volume of mineral medium is inoculated with microorganisms from a
sewage treatment plant.
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o Test Substance Addition: Dibutyl sulphoxide is added as the sole source of organic carbon
at a concentration of 10-20 mg/L.

 Incubation: The test vessels are sealed and incubated in the dark at a constant temperature
(20-24°C) for 28 days.

e CO:2 Measurement: The amount of CO2z evolved from the microbial degradation of DBSO is
measured at regular intervals. This can be done by trapping the CO: in a barium hydroxide
or sodium hydroxide solution and titrating the remaining hydroxide, or by using an infrared
CO: analyzer.

o Data Analysis: The percentage of biodegradation is calculated by comparing the amount of
CO2 produced to the theoretical maximum amount (ThCO2) based on the chemical formula
of DBSO. A substance is considered "readily biodegradable” if it reaches a 60% degradation
level within a 10-day window during the 28-day test period.

Preparation

Mineral Medium
Test Incubation (28 days)
A

Y
Activated Sludge ~ CO:z Evolved - CO2 Absorption Titration or
(Inoculum) | S R i/ (e.g., Ba(OH)2) IR Analysis

Dibutyl Sulphoxide
(Test Substance)

Analysis

% Biodegradation
vs. ThCO2

Click to download full resolution via product page

Workflow for OECD 301B Biodegradability Test.

Aquatic Ecotoxicity Testing
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A baseline set of acute aquatic toxicity tests should be performed on representatives of three
trophic levels: fish, aquatic invertebrates, and algae.

Experimental Protocols:

o Fish, Acute Toxicity Test (OECD 203): Typically conducted on rainbow trout (Oncorhynchus
mykiss) or zebrafish (Danio rerio). Fish are exposed to a range of DBSO concentrations for
96 hours, and the LC50 (the concentration lethal to 50% of the test population) is
determined.

o Daphnia sp., Acute Immobilisation Test (OECD 202):Daphnia magna are exposed to various
concentrations of DBSO for 48 hours. The EC50 (the concentration causing immobilisation in
50% of the daphnids) is calculated.

e Alga, Growth Inhibition Test (OECD 201): A green alga species (e.g., Raphidocelis
subcapitata) is exposed to different concentrations of DBSO for 72 hours. The inhibition of
growth is measured, and the EC50 (the concentration causing a 50% reduction in growth
rate) is determined.

Dibutyl Sulphoxide
(Test Substance)
\_/

Fish (OECD 203) Invertebrate ;OECD 202) Algae (OECD 201)

Daphnia magna P> R. subcapitata

Rainbow Trout or
Zebrafish
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Standard Aquatic Ecotoxicity Testing Scheme.
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Potential Degradation Pathways

In the absence of experimental data for DBSO, a hypothetical microbial degradation pathway
can be proposed based on known metabolic routes for alkylated compounds and sulfoxides.
The primary routes of attack would likely be oxidation of the sulfur atom or oxidation of the butyl
chains.

» Sulfoxidation: The sulfoxide moiety could be oxidized to the corresponding sulfone, Dibutyl
sulfone. This is a common metabolic pathway for sulfoxides.

 Omega- and Beta-Oxidation of Alkyl Chains: The terminal methyl group of a butyl chain could
be oxidized to a carboxylic acid (omega-oxidation), followed by sequential two-carbon
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Hypothetical Microbial Degradation Pathways for DBSO.

In Silico Assessment: QSAR

In the absence of empirical data, Quantitative Structure-Activity Relationship (QSAR) models
can provide initial estimates of toxicity. QSAR models use the chemical structure of a
compound to predict its properties, including ecotoxicity. Various freely available and
commercial software packages (e.g., ECOSAR) can be used to predict the acute toxicity
(LC50/EC50) of DBSO to fish, daphnia, and algae based on its structural similarity to other
tested compounds. While not a substitute for experimental data, QSAR results are valuable for
prioritizing testing needs and for preliminary risk assessment.

Conclusion and Recommendations

There is a critical lack of data on the environmental impact and degradation of Dibutyl
sulphoxide. The available information is insufficient to perform a credible environmental risk
assessment. Based on this review, the following actions are recommended:

o Data Generation: A comprehensive suite of environmental testing should be commissioned
for DBSO, including, at a minimum, an OECD 301 ready biodegradability test and acute
ecotoxicity tests on fish, daphnia, and algae (OECD 203, 202, and 201).

o Metabolite Identification: During biodegradation studies, analytical methods should be
employed to identify the primary degradation products to assess their potential for
persistence or toxicity.

« In Silico Screening: QSAR modeling should be performed to provide preliminary estimates of
toxicity and to help guide the design of future ecotoxicological studies.

» Cautious Use: Until robust environmental data is available, professionals using DBSO should
handle it with the assumption that it may have aquatic toxicity and may not be readily
biodegradable, implementing appropriate waste disposal procedures to prevent its release
into the environment.

This technical guide highlights the necessity of applying established environmental testing
principles to compounds like Dibutyl sulphoxide to ensure that their use does not lead to
unforeseen environmental consequences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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